Cas no 2138546-53-7 (3-bromo-4-(1-cyclobutylethoxy)oxolane)

• Product Name: 3-bromo-4-(1-cyclobutylethoxy)oxolane
• CAS No: 2138546-53-7
• MF: C₁₀H₁₇BrO₂
• MW: 249.144782781601
• CID: 5892872
• PubChem ID: 165494745
• Update Time: 2025-10-29

3-bromo-4-(1-cyclobutylethoxy)oxolane Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(1-cyclobutylethoxy)oxolane
• 2138546-53-7
• EN300-1137157

• Inchi： 1S/C10H17BrO2/c1-7(8-3-2-4-8)13-10-6-12-5-9(10)11/h7-10H,2-6H2,1H3
• InChI Key： WCYDOJBCVYRDKG-UHFFFAOYSA-N
• SMILES： BrC1COCC1OC(C)C1CCC1

Computed Properties

• Exact Mass: 248.04119g/mol
• Monoisotopic Mass: 248.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-bromo-4-(1-cyclobutylethoxy)oxolane

Introduction to 3-bromo-4-(1-cyclobutylethoxy)oxolane (CAS No. 2138546-53-7)

3-bromo-4-(1-cyclobutylethoxy)oxolane, identified by the Chemical Abstracts Service Number (CAS No.) 2138546-53-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxolane derivative features a brominated aromatic ring and a cyclobutyl ethoxy side chain, making it a versatile intermediate in synthetic chemistry. The unique structural attributes of this molecule have garnered attention for its potential applications in drug development, particularly in the synthesis of bioactive molecules.

The oxolane ring, a five-membered heterocyclic structure containing one oxygen atom, is known for its stability and reactivity, which can be modulated by functional groups attached to it. In the case of 3-bromo-4-(1-cyclobutylethoxy)oxolane, the bromine substituent at the 3-position provides a reactive site for further functionalization, while the 1-cyclobutylethoxy group introduces steric hindrance and potential interactions with biological targets. These features make it an attractive building block for medicinal chemists seeking to design novel compounds with tailored properties.

Recent advancements in chemical synthesis have highlighted the utility of 3-bromo-4-(1-cyclobutylethoxy)oxolane in constructing complex molecular architectures. Researchers have leveraged its reactivity to develop innovative strategies for introducing diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening. The cyclobutyl moiety, in particular, has been shown to enhance binding affinity and metabolic stability in drug candidates, making this derivative a valuable asset in pharmaceutical innovation.

In the context of drug discovery, the bromine atom in 3-bromo-4-(1-cyclobutylethoxy)oxolane serves as a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many bioactive molecules. The cyclobutyl ethoxy group can also be modified through various chemical transformations, including hydrolysis or etherification, to access additional derivatives with distinct pharmacological profiles. These synthetic flexibility and structural features position 3-bromo-4-(1-cyclobutylethoxy)oxolane as a cornerstone in modern medicinal chemistry.

The compound's relevance extends beyond academic research; it has been explored in industrial settings for the development of agrochemicals and specialty chemicals. The oxolane scaffold is particularly favored in these applications due to its ability to mimic natural products and improve bioavailability. Furthermore, the presence of both bromine and ethoxy groups allows for orthogonal functionalization pathways, facilitating the synthesis of complex molecules with high precision.

From a mechanistic standpoint, 3-bromo-4-(1-cyclobutylethoxy)oxolane has been studied for its role in catalytic cycles that involve transition metal complexes. The bromine substituent can act as a ligand or leaving group, depending on the reaction conditions, while the cyclobutyl ethoxy group can influence steric and electronic properties of intermediates. Such insights have contributed to the development of more efficient synthetic methodologies, underscoring the compound's importance in chemical research.

Recent publications have demonstrated novel applications of 3-bromo-4-(1-cyclobutylethoxy)oxolane in polymer chemistry and material science. Its ability to undergo controlled polymerization reactions has led to the creation of advanced materials with tailored mechanical and thermal properties. These findings highlight the compound's versatility beyond traditional pharmaceutical applications.

The safety profile of 3-bromo-4-(1-cyclobutylethoxy)oxolane is another critical consideration in its utilization. While not classified as hazardous under standard conditions, proper handling protocols must be followed to ensure worker safety and environmental protection. Current research focuses on optimizing synthetic routes to minimize waste generation and improve yield, aligning with green chemistry principles.

In summary,3-bromo-4-(1-cyclobutylethoxy)oxolane (CAS No. 2138546-53-7) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for chemists engaged in drug discovery, material science, and industrial applications. As research continues to uncover new possibilities for this derivative, its significance is expected to grow further.